Cas no 2569801-01-8 (2-azaspiro4.4nonan-7-one)
2-azaspiro4.4nonan-7-one Chemical and Physical Properties
Names and Identifiers
-
- 2-azaspiro[4.4]nonan-7-one
- EN300-27702387
- 2569801-01-8
- 2-azaspiro4.4nonan-7-one
-
- Inchi: 1S/C8H13NO/c10-7-1-2-8(5-7)3-4-9-6-8/h9H,1-6H2
- InChI Key: MPUTVTNRBPJRHF-UHFFFAOYSA-N
- SMILES: O=C1CCC2(C1)CNCC2
Computed Properties
- Exact Mass: 139.099714038g/mol
- Monoisotopic Mass: 139.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 252.3±23.0 °C(Predicted)
- pka: 10.93±0.20(Predicted)
2-azaspiro4.4nonan-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27702387-0.05g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 0.05g |
$1393.0 | 2025-03-20 | |
| Enamine | EN300-27702387-0.1g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 0.1g |
$1459.0 | 2025-03-20 | |
| Enamine | EN300-27702387-0.25g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 0.25g |
$1525.0 | 2025-03-20 | |
| Enamine | EN300-27702387-0.5g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 0.5g |
$1591.0 | 2025-03-20 | |
| Enamine | EN300-27702387-1.0g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 1.0g |
$1658.0 | 2025-03-20 | |
| Enamine | EN300-27702387-2.5g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 2.5g |
$3249.0 | 2025-03-20 | |
| Enamine | EN300-27702387-5.0g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 5.0g |
$4806.0 | 2025-03-20 | |
| Enamine | EN300-27702387-10.0g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 95.0% | 10.0g |
$7128.0 | 2025-03-20 | |
| Enamine | EN300-27702387-1g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 1g |
$1658.0 | 2023-09-10 | ||
| Enamine | EN300-27702387-5g |
2-azaspiro[4.4]nonan-7-one |
2569801-01-8 | 5g |
$4806.0 | 2023-09-10 |
2-azaspiro4.4nonan-7-one Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-azaspiro4.4nonan-7-one
2-Azaspiro[4.4]Nonan-7-One: A Comprehensive Overview
2-Azaspiro[4.4]Nonan-7-One (CAS No: 2569801-01-8) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its spirocyclic structure, exhibits a range of intriguing properties that make it a subject of interest for both academic and industrial research. In this article, we delve into the structural features, synthesis methods, biological activities, and potential applications of 2-Azaspiro[4.4]Nonan-7-One, while incorporating the latest advancements in its study.
The molecular structure of 2-Azaspiro[4.4]Nonan-7-One is defined by a spirocyclic framework consisting of two fused four-membered rings: one being a lactam (a cyclic amide) and the other an azaspiro ring. This arrangement imparts the compound with a rigid and compact geometry, which is often associated with enhanced stability and bioavailability. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in the development of small-molecule inhibitors for various therapeutic targets.
One of the most notable aspects of 2-Azaspiro[4.4]Nonan-7-One is its potential as a building block in medicinal chemistry. Researchers have explored its ability to serve as a scaffold for constructing bioactive molecules with diverse functionalities. For instance, modifications to the lactam ring have been shown to significantly influence the compound's pharmacokinetic properties, making it a versatile platform for drug discovery efforts.
Recent advancements in synthetic methodologies have also expanded our understanding of how to efficiently synthesize 2-Azaspiro[4.4]Nonan-7-One and its derivatives. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging catalytic asymmetric synthesis and microwave-assisted reactions have improved both the efficiency and scalability of production processes.
In terms of biological activity, 2-Azaspiro[4.4]Nonan-7-One has demonstrated promising results in preclinical studies targeting various disease states. For example, it has shown potential as an inhibitor of kinases involved in cancer progression, as well as an antagonist for certain G-protein coupled receptors (GPCRs) implicated in neurological disorders.
Beyond its role in therapeutic development, 2-Azaspiro[4.4]Nonan-7-One has also found applications in materials science. Its rigid structure and ability to form stable complexes make it a candidate for use in supramolecular chemistry and nanotechnology applications.
As research into 2-Azaspiro[4.4]Nonan-7-One continues to evolve, it is clear that this compound holds immense potential across multiple disciplines. Its unique structural features, coupled with its diverse functionalization possibilities, position it as a valuable tool for addressing some of the most pressing challenges in modern science.
2569801-01-8 (2-azaspiro4.4nonan-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)